2-[[1-(Quinoxaline-6-carbonyl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(quinoxaline-6-carbonyl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C21H19N5O2/c22-13-16-3-6-25-20(11-16)28-14-15-4-9-26(10-5-15)21(27)17-1-2-18-19(12-17)24-8-7-23-18/h1-3,6-8,11-12,15H,4-5,9-10,14H2
• InChI Key: ADSUKXRWDKOZFC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CC(=C2)C#N)C(=O)C3=CC4=NC=CN=C4C=C3
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol

Description

The compound “2-[[1-(Quinoxaline-6-carbonyl)piperidin-4-yl]methoxy]pyridine-4-carbonitrile” is a complex organic molecule that contains several functional groups. It includes a quinoxaline ring, a piperidine ring, and a pyridine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the quinoxaline ring, the piperidine ring, and the pyridine ring. The exact synthesis process would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The quinoxaline ring, piperidine ring, and pyridine ring each contribute to the overall structure of the molecule.

Chemical Reactions Analysis

This compound, like other organic molecules, can undergo a variety of chemical reactions. The specific reactions it can participate in would depend on the conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, its solubility, melting point, and boiling point would all be influenced by the types of functional groups present and the overall shape of the molecule.

Scientific Research Applications

Synthesis and Pharmacological Applications of Piperidine Derivatives

. . .

Versatile Pharmacology of Quinoxaline Derivatives

. . .

Anti-Cancer & Anti-Proliferative Activity

. They have been studied for their effects on various cancer cells and have shown promising results.

Anti-Microbial Activity

. They have shown effectiveness against a variety of bacterial and fungal strains.

Anti-Convulsant Activity

. They have shown promise in controlling seizures and other symptoms related to epilepsy.

Anti-Tuberculosis Activity

. They have shown effectiveness against Mycobacterium tuberculosis, the bacteria that causes TB.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its specific properties. Proper handling and storage procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound could include further exploration of its potential uses, such as in the development of new drugs or materials. Additionally, research could be conducted to improve the synthesis process or to discover new reactions it can participate in.